Cas no 78153-66-9 (Ara-tubercidin 5'-triphosphate)

• Product Name: Ara-tubercidin 5'-triphosphate
• CAS No: 78153-66-9
• MF: C₁₁H₁₇N₄O₁₃P₃
• MW: 506.192965269089
• CID: 564105
• Update Time: 2023-08-02

Ara-tubercidin 5'-triphosphate Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine,7-[5-O-[hydroxy[[hydroxy(phosphonooxy)phosphinyl]oxy]phosphinyl]-b-D-arabinofuranosyl]-
• ara-tubercidin 5'-triphosphate
• 7-(5-O-(Hydroxy((hydroxy(phosphonooxy)phosphinyl)oxy)phophinyl)-beta-D-arabinofuranosyl)-7H-pyrrolo(2,3-d)pyrimidin-4-amine
• 7H-Pyrrolo(2,3-d)pyrimidin-4-amine, 7-(5-O-(hydroxy((hydroxy(phosphonooxy)phosphinyl)oxy)phophinyl)-beta-D-arabinofuranosyl)-
• [[(2R,3S,4S,5R)-5-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)-3,4-dihydroxy-tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] phosphono hydrogen phosphate
• 7H-Pyrrolo[2,3-d]pyrimidin-4-amine, 7-[5-O-[hydroxy[[hydroxy
• Ara-tubercidin 5'-triphosphate

• Inchi： 1S/C11H17N4O13P3/c12-9-5-1-2-15(10(5)14-4-13-9)11-8(17)7(16)6(26-11)3-25-30(21,22)28-31(23,24)27-29(18,19)20/h1-2,4,6-8,11,16-17H,3H2,(H,21,22)(H,23,24)(H2,12,13,14)(H2,18,19,20)/t6-,7-,8+,11-/m1/s1
• InChI Key： GVVRDIINMFAFEO-HGIWHZBTSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1[C@H]([C@@H]([C@H](N2C=CC3=C(N)N=CN=C23)O1)O)O

Computed Properties

• Exact Mass: 506
• Monoisotopic Mass: 506
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 266

Experimental Properties

• Density: 2.48
• Boiling Point: 929.2°C at 760 mmHg
• Flash Point: 515.8°C
• Refractive Index: 1.854